Cas no 1261898-82-1 (6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)
1261898-82-1 structure
Product Name:6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
CAS No:1261898-82-1
Molecular Formula:C14H7O2F5
Molecular Weight:302.196
MDL:MFCD18322472
CID:2762112
PubChem ID:53228291
6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Properties
Names and Identifiers
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- 1261898-82-1
- DTXSID30691824
- MFCD18322472
- 6-FLUORO-2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 2',3-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
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- MDL： MFCD18322472
- InChIKey： GZRIIXNFTVWXNI-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H7F5O2/c15-10-6-2-3-7(11(10)13(20)21)8-4-1-5-9(12(8)16)14(17,18)19/h1-6H,(H,20,21)
Computed Properties
- Exact Mass: 302.03662027Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 2
- Monoisotopic Mass: 302.03662027Da
- Heavy Atom Count: 21
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329749-5 g |
6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261898-82-1 | 95% | 5g |
€1,159.00 |
6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Related Literature
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Shanshan Liu,Rongjie Yang,Xingyu Lin,Bin Su Chem. Commun., 2020,56, 14291-14294
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Yanzhong Zhen,Chunming Yang,Huidong Shen,Wenwen Xue,Chunrong Gu,Jinghao Feng,Yuecheng Zhang,Feng Fu,Yucang Liang Phys. Chem. Chem. Phys., 2020,22, 26278-26288
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Xiajun Hu,Qiang Zhang,Wenda Hua,Xue Xu,Yonggang Xu,Chongqing Yang,Wentao Liu Mater. Chem. Front., 2020,4, 1397-1403
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Peter Podbršček,Goran Dražić,J. Antonio Paramo,Yuri M. Strzhemechny,Jadran Maček,Zorica Crnjak Orel CrystEngComm, 2010,12, 3071-3079
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Ian M. Møller,Brian K. Kristensen Photochem. Photobiol. Sci., 2004,3, 730-735
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Sergey Kosourov,Martina Jokel,Eva-Mari Aro,Yagut Allahverdiyeva Energy Environ. Sci., 2018,11, 1431-1436
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Toru Amaya,Toshikazu Hirao Chem. Commun., 2011,47, 10524-10535
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Soumya Kanti De,Nishu Kanwa,Mirajuddin Ahamed,Anjan Chakraborty Phys. Chem. Chem. Phys., 2018,20, 14796-14807
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Virginie Placide,Anh Thy Bui,Delphine Pitrat,Chantal Andraud,Olivier Maury Dalton Trans., 2015,44, 4918-4924
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Yuxin Jiang Phys. Chem. Chem. Phys., 2022,24, 29870-29881
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1261898-82-1)
Purity:99%
Quantity:5g
Price($):687.0